Cas no 527-17-3 (2,3,5,6-Tetramethyl-p-benzoquinone)
2,3,5,6-Tetramethyl-p-benzoquinone is a symmetrically substituted quinone derivative characterized by its four methyl groups positioned ortho to the carbonyl functionalities. This compound exhibits notable stability and redox activity, making it useful as an intermediate in organic synthesis and as an electron acceptor in charge-transfer complexes. Its rigid, planar structure and electron-deficient quinoid core contribute to its utility in materials science, particularly in the development of conductive polymers and photochemical applications. The methyl substituents enhance solubility in organic solvents while maintaining thermal stability. This compound is also employed in mechanistic studies of electron-transfer processes due to its well-defined electrochemical properties.
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Effect of methyl substitution on the crystal structures of complexes of quinones with hydroquinones. Crystal structures of the 1 : 1 complex of 2,3,5,6-tetramethyl-1,4-benzoquinone with 2,3,5,6-tetramethylbenzohydroquinone and of the 1 : 2 complex of 2,3,5,6-tetramethylbenzoquinone with hydroquinone. Correlation of Fourier transform infrared spectra with structure